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Get Quote

The table below summarizes the core technical data for (R)-Dihydrolipoic Acid (CheBI ID 45230) [1].

Property Category Details

IUPAC Name (6R)-6,8-disulfanyloctanoic acid [1]

Other Names (R)-DHLA, (6R)-6,8-dihydrothioctic acid, R-dihydrolipoic acid [1] [2]

CAS Number 119365-69-4 [2]

Molecular Formula C8H16O2S2 [1] [2] [3]

Molecular Weight 208.33 g·mol−1 [2] [4] [3]

XLogP3 1.8 [2]

Hydrogen Bond Donor Count 3 [2]

Hydrogen Bond Acceptor Count 4 [2]

Exact Mass 208.05917210 [2]

Commercial Purity Available at 95% and 98% [2] [4]
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Neuroprotective Mechanism Against Inflammation-
Induced Depression

A 2020 study published in the Journal of Neuroinflammation provides a detailed signaling pathway through

which DHLA exerts a preventive effect against lipopolysaccharide (LPS)-induced depression-like behavior

in rats [5] [6]. The core mechanism can be summarized as follows:

DHLA activates the ERK signaling pathway, which in turn promotes the translocation of the

transcription factor Nrf2. Nrf2 then upregulates the expression of the antioxidant enzyme HO-1. The

increased HO-1 level reduces intracellular Reactive Oxygen Species (ROS). The decrease in ROS

subsequently inhibits the activation of the NLRP3 inflammasome, ultimately reducing the cleavage

and release of the pro-inflammatory cytokine IL-1β. This cascade, from DHLA administration to reduced

neuroinflammation, underlies its behavioral benefits [5].

The following diagram illustrates this signaling pathway and the key experimental interventions used to

validate it:
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DHLA's anti-inflammatory pathway and key experimental validations.

Detailed Experimental Protocol

The following methodology is adapted from Bian et al. (2020) [5], which provides the experimental details

behind the pathway described above.

1. Animals and Groups: The study used adult male Sprague-Dawley rats. The experimental design

included several groups to test the effects and mechanisms of DHLA:

Control and LPS + vehicle groups.
LPS + DHLA groups at different doses (15, 30, 60 mg/kg) to establish efficacy.

LPS + Fluoxetine (10 mg/kg) as an active control.
Mechanistic groups: LPS + DHLA + PD98059 (ERK inhibitor) and LPS + DHLA + AAV-Nrf2-
siRNA (Nrf2 silencing).

2. Drug Administration:

LPS (E. coli 055:B5): 500 μg/kg, intraperitoneal (i.p.) injection every two days.

DHLA: 15, 30, or 60 mg/kg, i.p. injection daily for 14 days.
PD98059 (ERK inhibitor): 0.3 mg/kg, i.p. injection 1 hour before DHLA administration.

Nrf2 Silencing: Adeno-associated virus-mediated small interfering RNA against Nrf2 (AAV-
Nrf2-siRNA) was infused bilaterally into the hippocampus 14 days prior to DHLA treatment.

3. Behavioral Assessments:

Forced Swim Test (FST): Rats were placed in water-filled cylinders. After a 15-minute training
session, immobility time was recorded during a 6-minute test session 24 hours later. Decreased

immobility indicates an antidepressant-like effect.
Open Field Test (OFT): Rats were placed in a square arena for 5 minutes. Total movement

distance, speed, and rearing frequency were analyzed to assess spontaneous locomotor and
exploratory activity.

4. Biochemical and Molecular Analyses:
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Western Blot: Used to detect and quantify protein levels of ERK, Nrf2, HO-1, NLRP3, caspase-

1, and IL-1β in relevant tissues.
Immunofluorescence Staining: Employed to visualize the expression and localization of HO-1

in brain sections.
Flow Cytometry: Utilized to measure the generation levels of intracellular ROS.

Research and Therapeutic Context

Biological Significance: Dihydrolipoic acid is the reduced form of alpha-lipoic acid (LA) and features
a pair of thiol groups, making it a potent dithiol antioxidant. It is optically active, and of the two

enantiomers, only the R-enantiomer is biochemically significant [3].
Key Advantages: Compared to synthetic alpha-lipoic acid (which is a 50/50 mixture of R- and S-

isomers), the natural R-form is biologically active [7]. Furthermore, supplementing directly with R-
DHLA may be more efficient because it is the immediately active form, bypassing the need for the

body to reduce alpha-lipoic acid [7].
Commercial Availability: R-DHLA is available for research and development from various chemical

suppliers. For example, 95% pure (R)-(+)-Dihydrolipoic acid is offered at $501.45 for 5 mg and
$1,895.00 for 1 gram [2]. It is also available in bulk powder from industrial manufacturers [4].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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